Cas no 100634-18-2 (9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25,26-pentol,(1a,3b,5Z,7E,23S,25R)- (9CI))
100634-18-2 structure
Product Name:9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25,26-pentol,(1a,3b,5Z,7E,23S,25R)- (9CI)
CAS No:100634-18-2
MF:C27H44O5
MW:448.635269165039
CID:171501
PubChem ID:5283763
Update Time:2025-04-19
9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25,26-pentol,(1a,3b,5Z,7E,23S,25R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25,26-pentol,(1a,3b,5Z,7E,23S,25R)- (9CI)
- (2R,4S,6R)-6-[(1R,3aS,4Z,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-1,2,4-triol
- 1,23,25,26-tetrahydroxyvitamin D3
- (1S,3R,5Z,7Z,23S,25R)-9,10-secocholesta-5,7,10-triene-1,3,23,25,26-pentol
- 1alpha,23,25,26-Tetrahydroxyvitamin D3
- LMST03020306
- (5Z,7E)-(1S,3R,23S,25R)-9,10-seco-5,7,10(19)-cholestatriene-1,3,23,25,26-pentol
- 100634-18-2
- (2R,4S,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-1,2,4-triol
- (23S,25R)-1alpha,23,25,26-tetrahydroxyvitamin D3 / (23S,25R)-1alpha,23,25,26-tetrahydroxycholecalciferol
-
- Inchi: 1S/C27H44O5/c1-17(12-22(30)15-26(3,32)16-28)23-9-10-24-19(6-5-11-27(23,24)4)7-8-20-13-21(29)14-25(31)18(20)2/h7-8,17,21-25,28-32H,2,5-6,9-16H2,1,3-4H3/b19-7+,20-8-/t17-,21-,22+,23-,24+,25+,26-,27-/m1/s1
- InChI Key: QDZSTMXTBPCCGE-CJJVECAQSA-N
- SMILES: O[C@H](C[C@](C)(CO)O)C[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C
Computed Properties
- Exact Mass: 448.318875g/mol
- Monoisotopic Mass: 448.318875g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 448.6g/mol
- XLogP3: 2.9
- Topological Polar Surface Area: 101Ų
9,10-Secocholesta-5,7,10(19)-triene-1,3,23,25,26-pentol,(1a,3b,5Z,7E,23S,25R)- (9CI) Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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